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Compound of Interest

Compound Name: Oct-7-enal

Cat. No.: B009835 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for the handling of

Oct-7-enal. It includes detailed personal protective equipment (PPE) recommendations, step-

by-step operational and disposal plans, and emergency procedures to ensure the safety of

laboratory personnel and the integrity of research.

Chemical Safety and Properties
Oct-7-enal is a flammable liquid and vapor that can cause skin and serious eye irritation.[1] It is

crucial to handle this chemical with appropriate safety measures to minimize exposure risks.

Quantitative Data Summary

The following table summarizes key quantitative data for Oct-7-enal, providing a quick

reference for safety and handling protocols.
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Property Value Source

Molecular Formula C₈H₁₄O [1][2]

Molecular Weight 126.20 g/mol [1]

Boiling Point 177.9 °C at 760 mmHg [2][3]

Flash Point 53.7 °C [2][3]

Vapor Pressure 1.02 mmHg at 25°C [2][3]

Density 0.824 g/cm³ [2][3]

Water Solubility 1.27 g/L at 20°C [3][4]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to prevent exposure to Oct-7-enal. The following

table outlines the required PPE for various laboratory operations.
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Body Part Required PPE
Specifications and
Recommendations

Hands Chemical-resistant gloves

Butyl rubber gloves are

recommended for handling

aldehydes.[1] Nitrile gloves

may offer short-term splash

protection but should be

changed immediately upon

contact.[5][6]

Eyes Safety goggles or glasses

ANSI Z87.1 rated safety

goggles are required. A face

shield should be worn in

conjunction with goggles when

there is a significant risk of

splashing.

Body Laboratory coat

A flame-resistant lab coat is

recommended. For larger

quantities or procedures with a

high splash potential, a

chemically resistant apron or

coveralls should be worn.

Respiratory Fume hood or respirator

All handling of Oct-7-enal

should be conducted in a

certified chemical fume hood.

[7] If a fume hood is not

available or if exposure limits

may be exceeded, a NIOSH-

approved respirator with an

organic vapor cartridge is

required.

Feet Closed-toe shoes

Closed-toe shoes are

mandatory in all laboratory

settings.
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Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict, methodical protocol is essential for the safe handling of Oct-7-enal.

Preparation

Review Safety Data Sheet (SDS): Before beginning any work, thoroughly read and

understand the SDS for Oct-7-enal.

Ensure Proper Ventilation: Verify that the chemical fume hood is functioning correctly.

Assemble all Materials: Gather all necessary equipment, including primary and secondary

containers, measuring devices, and waste containers, and place them within the fume hood.

Don Appropriate PPE: Put on all required personal protective equipment as detailed in the

PPE table.

Handling

Work Within a Fume Hood: Conduct all transfers and manipulations of Oct-7-enal inside a

certified chemical fume hood to minimize inhalation exposure.

Use Grounding Straps: When transferring large quantities of Oct-7-enal, use grounding

straps to prevent the buildup of static electricity, which could ignite the flammable vapors.

Avoid Inhalation and Contact: Use caution to avoid inhaling vapors and prevent contact with

skin and eyes.

Keep Containers Closed: Keep containers of Oct-7-enal tightly sealed when not in use.

Storage

Store in a Cool, Dry, Well-Ventilated Area: Store Oct-7-enal in a tightly closed container in a

designated flammable liquids cabinet.

Inert Atmosphere: For long-term storage, consider storing under an inert atmosphere such

as nitrogen or argon to prevent oxidation.[8]
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Safe Handling Workflow for Oct-7-enal
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Caption: Workflow for the safe handling of Oct-7-enal.
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Disposal Plan
Proper disposal of Oct-7-enal and contaminated materials is critical to environmental and

personnel safety.

Waste Collection

Designated Waste Container: Collect all Oct-7-enal waste, including contaminated

consumables, in a clearly labeled, sealed, and chemically compatible container.

Labeling: The waste container must be labeled as "Hazardous Waste" and include the full

chemical name "Oct-7-enal".

Segregation: Do not mix aldehyde waste with other waste streams unless specifically

instructed to do so by your institution's environmental health and safety (EHS) office.

Disposal Procedure

Neutralization (if applicable): Some institutions may have procedures for neutralizing

aldehyde waste before disposal.[4][9] Consult your EHS office for approved neutralization

protocols. Do not attempt to neutralize without a validated procedure.

Contact EHS: Arrange for the pickup and disposal of the hazardous waste container through

your institution's EHS department.[10]

Documentation: Maintain a log of all hazardous waste generated and disposed of.

Emergency Procedures: Spill Response
In the event of a spill, a swift and appropriate response is crucial to mitigate hazards.

Minor Spill (less than 250 mL inside a fume hood)

Alert Personnel: Inform others in the immediate area of the spill.

Contain the Spill: Use absorbent pads or a spill kit to contain the spill within the fume hood.
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Clean the Area: Wipe up the spill with absorbent material. Clean the affected area with a

detergent solution, followed by water.

Dispose of Waste: Place all contaminated materials in a sealed bag and dispose of it as

hazardous waste.

Major Spill (greater than 250 mL or any spill outside a fume hood)

Evacuate: Immediately evacuate the area.

Alert Others and Isolate: Alert others in the laboratory and restrict access to the spill area.

Contact Emergency Services: Contact your institution's emergency response team or EHS

office.

Provide Information: Be prepared to provide the name of the chemical, the approximate

quantity spilled, and the location.
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Emergency Response for Oct-7-enal Spill
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Caption: Decision tree for responding to an Oct-7-enal spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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